2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride

• IUPAC Name: 2-piperidin-1-yl-1-(4-quinolin-2-ylpiperazin-1-yl)ethanone;dihydrochloride
• InChI: InChI=1S/C20H26N4O.2ClH/c25-20(16-22-10-4-1-5-11-22)24-14-12-23(13-15-24)19-9-8-17-6-2-3-7-18(17)21-19;;/h2-3,6-9H,1,4-5,10-16H2;2*1H
• InChI Key: DBBJBJGFYFGMIA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(=O)N2CCN(CC2)C3=NC4=CC=CC=C4C=C3.Cl.Cl
• Molecular Formula: C20H28Cl2N4O
• Molecular Weight: 411.4 g/mol

Description

2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride, also known as PIPER, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a quinoline derivative that contains a piperazine ring and a piperidine ring, and it has been found to exhibit a wide range of biochemical and physiological effects. In

Scientific Research Applications

2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride has been used in a variety of scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. It has been found to have potential applications in the treatment of various neurological disorders, including schizophrenia, depression, and anxiety. 2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride has also been studied for its potential use as an antipsychotic drug, as it has been found to have similar effects to traditional antipsychotic medications.

Mechanism of Action

The exact mechanism of action of 2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. This means that it blocks the activity of dopamine, a neurotransmitter that is involved in the regulation of mood, motivation, and reward. By blocking the activity of dopamine, 2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride may help to reduce the symptoms of certain neurological disorders.
Biochemical and Physiological Effects:
2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of several neurotransmitters, including dopamine, norepinephrine, and serotonin. It has also been found to have anxiolytic and antidepressant effects, as well as antipsychotic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride in lab experiments is that it has been extensively studied and has a well-established mechanism of action. This makes it a useful tool for studying the role of dopamine in neurological disorders. However, one limitation of using 2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride is that it is not very selective for dopamine receptors, and it may also affect other neurotransmitter systems. This can make it difficult to interpret the results of experiments involving 2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride.

Future Directions

There are several future directions for research involving 2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride. One area of interest is the development of more selective dopamine D2 receptor antagonists that have fewer side effects than traditional antipsychotic medications. Another area of interest is the use of 2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of 2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride and its effects on other neurotransmitter systems.

Synthesis Methods

The synthesis of 2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride involves the reaction of 2-chloroquinoline with N-(1-piperidinyl)acetamide in the presence of sodium hydride. The resulting intermediate is then treated with piperazine to form 2-[4-(1-piperidinylacetyl)-1-piperazinyl]quinoline dihydrochloride. The final product is obtained as a dihydrochloride salt, which is a white crystalline powder.